Dihydrogen orthosilicate

Specification

• Molecular Formula: H2O4Si-2
• Molecular Weight: 94.1 g/mol
• IUPAC Name: dihydroxy(dioxido)silane
• Standard InChI: InChI=1S/H2O4Si/c1-5(2,3)4/h1-2H/q-2
• Standard InChI Key: CEZYDDDHSRIKKZ-UHFFFAOYSA-N
• Canonical SMILES: O[Si](O)([O-])[O-]

Introduction

Chemical Structure and Properties

Molecular Structure and Identification

Dihydrogen orthosilicate features a central silicon atom with four oxygen atoms arranged tetrahedrally around it. Two of these oxygen atoms carry negative charges (forming Si-O- bonds), while the other two are bonded to hydrogen atoms (forming Si-OH groups). This structural arrangement gives the compound its distinctive chemical properties and reactivity patterns.

The compound is identified through various chemical nomenclature systems:

Identification Parameter	Value
Chemical Formula	H2O4Si-2
Molecular Weight	94.10 g/mol
InChI	InChI=1S/H2O4Si/c1-5(2,3)4/h1-2H/q-2
InChIKey	CEZYDDDHSRIKKZ-UHFFFAOYSA-N
SMILES	OSi([O-])[O-]
ChEBI ID	CHEBI:48124
Wikidata	Q27120997

The compound is known by several synonyms in chemical literature, including dihydrogensilicate, dihydrogen silicate, dihydrogensilicate(2-), and dihydroxy(dioxido)silane.

Chemical Classification and Relationship

Dihydrogen orthosilicate is classified as a divalent inorganic anion. Its chemical identity can be understood within the context of acid-base chemistry:

• It is formed by the removal of two protons from orthosilicic acid (Si(OH)4)

• It is a conjugate base of trihydrogensilicate(1-)

• It is a conjugate acid of hydrogensilicate(3-)

This places dihydrogen orthosilicate within the following series of silicate species, arranged by increasing deprotonation:

• Si(OH)4 (orthosilicic acid)

• H3SiO4- (trihydrogensilicate)

• H2SiO4-2 (dihydrogen orthosilicate)

• HSiO4-3 (hydrogensilicate)

• SiO4-4 (orthosilicate anion)

Relationship to Orthosilicic Acid

Structural and Chemical Connections

Dihydrogen orthosilicate is directly related to orthosilicic acid (Si(OH)4), being its doubly deprotonated form. Orthosilicic acid, despite being rarely observed in isolation due to its instability, is a key compound in silica and silicate chemistry and serves as the precursor to other silicic acids.

The relationship between orthosilicic acid and dihydrogen orthosilicate involves the loss of two protons from the hydroxyl groups of orthosilicic acid:

Si(OH)4 → H2SiO4-2 + 2H+

Significance of Orthosilicic Acid

Understanding orthosilicic acid provides context for dihydrogen orthosilicate's properties. Orthosilicic acid:

• Is the form in which plants uptake silicon from soil

• Can comprise up to 10% of plant weight on a dry matter basis

• Has applications in alleviating plant stress from drought, heavy metal toxicity, and salinity

As a deprotonated form of orthosilicic acid, dihydrogen orthosilicate shares chemical heritage with this biologically important compound, suggesting potential biological relevance.

Synthesis Approaches

Theoretical Synthesis Routes

While the available research doesn't detail direct synthesis methods specifically for dihydrogen orthosilicate, its preparation could theoretically involve controlled deprotonation of orthosilicic acid under appropriate conditions. Understanding orthosilicic acid synthesis provides insights into potential approaches.

Related Synthetic Methods

Modern approaches to synthesizing orthosilicic acid, from which dihydrogen orthosilicate could potentially be derived, include:

Non-aqueous Hydrogenolysis Method

This method involves:

• Starting with tetrakis(benzyloxy)silane (Si(OCH2C6H5)4)

• Using hydrogen gas (H2) with a palladium on carbon (Pd/C) catalyst

• Conducting the reaction in specialized solvents such as N,N-dimethylacetamide (DMAc)

• Careful control of reaction acidity to prevent unwanted condensation

Controlled Hydrolysis Method

This alternative approach includes:

• Using tetraethoxysilane (Si(OCH2CH3)4) or tetramethoxysilane (Si(OCH3)4)

• Performing hydrolysis in DMAc with precise amounts of water

• Adding 1 mol% HCl and maintaining room temperature for 30 minutes

• Neutralizing with triethylamine

This method has achieved orthosilicic acid concentrations up to 0.44 M with high selectivity, which could serve as a starting point for preparing dihydrogen orthosilicate.

Stabilization Challenges

The primary challenge in working with dihydrogen orthosilicate and related compounds is their tendency to condense into larger silicate structures. Research indicates that stabilization requires:

• Use of appropriate solvents (particularly amides or ureas)

• Precise control of solution acidity

• Potential use of stabilizing agents that form hydrogen bonds or electrostatic interactions

Theoretical Applications and Significance

Materials Science Applications

As part of the family of silicate compounds, dihydrogen orthosilicate has potential applications in:

• Synthesis of precisely defined silicon oxide-based materials

• Development of advanced materials with controlled structures

• Serving as a building block for functionalized oligosiloxanes and polysiloxanes

• Creating new well-defined silica networks with specific properties

Biological Relevance

Given its relationship to orthosilicic acid, dihydrogen orthosilicate may have biological significance:

• Potential role in silicon biochemistry

• Possible involvement in biomineralization processes

• Theoretical applications in agricultural contexts where silicon supplementation is beneficial

Research Challenges and Future Directions

Current Research Limitations

Research on dihydrogen orthosilicate faces several challenges:

• Difficulty in isolating and stabilizing the compound

• Tendency toward condensation reactions

• Limited direct characterization in research literature

Comparative Analysis with Related Compounds

A comparison of dihydrogen orthosilicate with other silicate species provides context for understanding its unique properties:

Compound	Formula	Charge	Notable Properties
Orthosilicic acid	Si(OH)4	0	Parent acid, unstable in concentration
Trihydrogensilicate	H3SiO4-	-1	Monovalent anion
Dihydrogen orthosilicate	H2SiO4-2	-2	Divalent anion
Hydrogensilicate	HSiO4-3	-3	Trivalent anion
Orthosilicate	SiO4-4	-4	Fully deprotonated anion

Future Research Directions

Future research on dihydrogen orthosilicate could focus on:

• Development of reliable methods for isolation and stabilization

• Detailed structural characterization using advanced spectroscopic techniques

• Investigation of reactions with metal ions to form metal silicates

• Exploration of potential applications in materials science and biology

• Computational studies of reactivity and thermodynamic properties

Structural Characterization

Spectroscopic Identification

Spectroscopic methods that could theoretically be used to identify and characterize dihydrogen orthosilicate include:

• Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 29Si NMR

• Infrared (IR) spectroscopy to detect characteristic Si-O and O-H vibrations

• Raman spectroscopy for additional structural information